Imidazolium-based dicationic ionic liquids: highly efficient extractants for separating aromatics from aliphatics†
Green Chemistry Pub Date: 2018-06-05 DOI: 10.1039/C8GC01220B
Abstract
The separation of aromatics from aliphatics is challenging and energy-consuming because of the very close boiling points among these compounds and the possibility of forming azeotropes. In this work, we designed two imidazolium-based dicationic ionic liquids, [C5(MIM)2][NTf2]2 (DIL1) and [C6(MIM)2][NTf2]2 (DIL2), and found that they could highly efficiently extract aromatics from aliphatics. Three different aromatic and aliphatic mixtures, toluene/n-heptane, benzene/n-hexane and benzene/cyclohexane, were used to investigate the universality of DILs. The extractive performance of both DILs was compared with those of other promising ILs and sulfolane. The mixtures of toluene and aliphatics with different chain lengths were also investigated. The results showed that the two DILs had relatively high selectivity and distribution coefficients for different aromatic and aliphatic mixtures. At 30 °C, the highest values of selectivity and distribution coefficient for toluene/n-heptane, benzene/n-hexane and benzene/cyclohexane systems were 50.4, 64.8, and 24.9 and 1.44, 2.44, and 2.25, respectively. The performance of DILs at 30 °C was better than that at 40 °C. Besides, a higher selectivity could be obtained when toluene is used with a longer chain aliphatic, such as a selectivity of 61.4 could be obtained when the aliphatic was n-nonane. The study of the physicochemical properties of DILs showed that they were more stable than the previous ones. In a word, the two DILs were evaluated as potential solvents for the separation of aromatics from aliphatics.
Recommended Literature
- [1] Use of unprotected amino acids in metal-free tandem radical cyclization reactions: divergent synthesis of 6-alkyl/acyl phenanthridines†
- [2] UV-absorbing benzamide-based dendrimer precursors: synthesis, theoretical calculation, and spectroscopic characterization†
- [3] Semi-synthesis of an artificial scandium(iii) enzyme with a β-helical bio-nanotube†
- [4] Diversity in electrochemical oxidation of dihydroxybenzoic acids in the presence of acetylacetone. A green method for synthesis of new benzofuran derivatives†
- [5] A novel hydroxylamine ionic liquid salt resulting from the stabilization of NH2OH by a SO3H-functionalized ionic liquid†
- [6] On-the-fly catalytic degradation of organic pollutants using magneto-photoresponsive bacteria-templated microcleaners†
- [7] Correction: Sizable magnetic entropy change in bismuth-substituted La0.75Bi0.1Na0.15MnO3 manganite
- [8] Dynamic solvent effects on the thermal cyclization of a hexadienone formed from a diphenylnaphthopyran: An example of a system with distinctly separate medium and chemical contributions to the overall reaction coordinate†
- [9] Development of pharmaceutically relevant bio-based intermediates though aldol condensation and Claisen–Schmidt reactions of dihydrolevoglucosenone (Cyrene®)†
- [10] Analytical chemistry
Journal Name：Green Chemistry
Research Products
-
CAS no.: 113435-99-7
